N-propan-2-yl-2-(trifluoromethyl)benzenesulfonamide
Overview
Description
Trifluoromethylbenzenesulfonamides are a class of organic compounds that contain a trifluoromethyl group (-CF3), a benzenesulfonamide moiety, and various other substituents. They are part of a larger family of sulfonamides, which are known for their diverse biological activities .
Synthesis Analysis
The synthesis of trifluoromethylbenzenesulfonamides typically involves the reaction of an appropriate benzenesulfonyl chloride with an amine. The trifluoromethyl group can be introduced through various methods, such as nucleophilic substitution or addition reactions .Molecular Structure Analysis
The molecular structure of trifluoromethylbenzenesulfonamides consists of a benzene ring attached to a sulfonamide group and a trifluoromethyl group. The exact structure would depend on the positions of these groups on the benzene ring and the nature of any additional substituents .Chemical Reactions Analysis
Trifluoromethylbenzenesulfonamides can participate in various chemical reactions. For example, they can act as ligands in metal-catalyzed reactions or as substrates in reactions that modify the sulfonamide or trifluoromethyl groups .Physical And Chemical Properties Analysis
Trifluoromethylbenzenesulfonamides are typically solid at room temperature. Their exact physical and chemical properties (such as melting point, solubility, and stability) would depend on the specific compound .Mechanism of Action
Safety and Hazards
Future Directions
The study of trifluoromethylbenzenesulfonamides is a promising area of research, given the biological activity of many sulfonamides and the unique properties of the trifluoromethyl group. Future research could explore new synthetic methods, novel compounds, and potential applications in medicine and other fields .
properties
IUPAC Name |
N-propan-2-yl-2-(trifluoromethyl)benzenesulfonamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12F3NO2S/c1-7(2)14-17(15,16)9-6-4-3-5-8(9)10(11,12)13/h3-7,14H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XKMHVZVWVMAVKF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)NS(=O)(=O)C1=CC=CC=C1C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12F3NO2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
267.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(propan-2-yl)-2-(trifluoromethyl)benzene-1-sulfonamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-chloro-N-[4-(pyrrolidin-1-yl)phenyl]benzamide](/img/structure/B2896566.png)
![((1R,5S)-3-(1H-imidazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl)(4-(1H-pyrrol-1-yl)phenyl)methanone](/img/structure/B2896568.png)
![N-ethyl-2-piperazin-1-yl-5-{[(4-propylphenyl)sulfonyl]amino}benzamide](/img/structure/B2896572.png)
![N-ethyl-8-fluoro-11-oxo-3,4-dihydro-1H-dipyrido[1,2-a:4',3'-d]pyrimidine-2(11H)-carboxamide](/img/structure/B2896573.png)
![6-(3,5-dimethyl-1H-pyrazol-1-yl)-2-{[1-(5-fluoro-1,3-benzoxazol-2-yl)azetidin-3-yl]methyl}-2,3-dihydropyridazin-3-one](/img/structure/B2896583.png)
![8,8-dimethyl-2-((4-nitrobenzyl)thio)-5-(pyridin-3-yl)-7,8,9,10-tetrahydropyrimido[4,5-b]quinoline-4,6(3H,5H)-dione](/img/structure/B2896585.png)
![ethyl 3-(8-butyl-1,6,7-trimethyl-2,4-dioxo-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)propanoate](/img/structure/B2896586.png)
